![molecular formula C18H21N5O2S B5603034 1-[(4-isopropyl-1,2,3-thiadiazol-5-yl)carbonyl]-1',4'-dihydro-3'H-spiro[piperidine-4,2'-quinoxalin]-3'-one](/img/structure/B5603034.png)
1-[(4-isopropyl-1,2,3-thiadiazol-5-yl)carbonyl]-1',4'-dihydro-3'H-spiro[piperidine-4,2'-quinoxalin]-3'-one
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Description
Synthesis Analysis
The synthesis of spiro compounds related to the queried chemical structure often involves multi-step synthetic pathways. For example, solid-phase synthesis techniques have been utilized to create spiroquinazolines with unique 3D architectures from commercially available building blocks, through a base-mediated tandem reaction including C-arylation followed by cyclization into indazole oxides, and ring expansion into quinazolines, which are then cyclized into spiro compounds in solution (Pospíšilová, Krchňák, & Schütznerová, 2018).
Molecular Structure Analysis
Spiro compounds often exhibit unique molecular structures due to the presence of two cyclic systems joined at a single atom. The molecular structure of related spiro compounds shows a significant degree of planarity in the quinoxaline and thiadiazole ring systems, with aromatic substituents roughly coplanar to these rings. This structural feature contributes to the compound's potential interactions and stability (Anothane et al., 2010).
Chemical Reactions and Properties
The chemical reactivity of spiro compounds incorporating thiadiazole, piperidine, and quinoxalinone units can involve various reactions such as cyclizations, nucleophilic substitutions, and additions. The presence of reactive sites on thiadiazole and quinoxaline moieties, along with the flexibility offered by the piperidine ring, allows for diverse chemical transformations, leading to compounds with significant biological activities (Shestopalov et al., 2003).
Safety and Hazards
Future Directions
properties
IUPAC Name |
1'-(4-propan-2-ylthiadiazole-5-carbonyl)spiro[1,4-dihydroquinoxaline-3,4'-piperidine]-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H21N5O2S/c1-11(2)14-15(26-22-21-14)16(24)23-9-7-18(8-10-23)17(25)19-12-5-3-4-6-13(12)20-18/h3-6,11,20H,7-10H2,1-2H3,(H,19,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BRIYQULSZVZALD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=C(SN=N1)C(=O)N2CCC3(CC2)C(=O)NC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H21N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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